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Compound of Interest

Compound Name: MPC-3100

Cat. No.: B609227 Get Quote

Initial investigations into "MPC-3100" have revealed a significant discrepancy: the term

predominantly refers to an industrial panel computer, the Moxa MPC-3100 series, and not a

chemical compound utilized in cell culture applications. This suggests a potential

misunderstanding in the nomenclature or a typographical error in the original query.

Given this ambiguity, a broader search for "MPC" in the context of cell and molecular biology

has yielded several plausible candidates that researchers, scientists, and drug development

professionals might be investigating. This report outlines these potential "MPC" entities,

providing a foundation for identifying the correct subject of interest and proceeding with the

development of detailed application notes and protocols.

Potential Candidates for "MPC" in Cell Culture
The acronym "MPC" is associated with multiple distinct areas of biological research. Below is a

summary of the most relevant possibilities.

Mitochondrial Pyruvate Carrier (MPC)
The Mitochondrial Pyruvate Carrier is a protein complex located in the inner mitochondrial

membrane that is crucial for cellular metabolism. It facilitates the transport of pyruvate from the

cytosol into the mitochondria, where it fuels the tricarboxylic acid (TCA) cycle.

Relevance: The MPC is a significant target in cancer metabolism and other metabolic

diseases. Downregulation of the MPC is observed in various cancers, leading to a metabolic
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shift towards aerobic glycolysis (the Warburg effect).

Research Applications: In cell culture, researchers often study the effects of inhibiting or

overexpressing the MPC. This can involve using small molecule inhibitors, such as UK5099,

or genetic manipulations like siRNA-mediated knockdown or plasmid-based overexpression

of MPC subunits (MPC1 and MPC2).

Mesenchymal Progenitor Cells (MPCs)
Mesenchymal Progenitor Cells, also referred to as Mesenchymal Stem Cells (MSCs), are

multipotent stromal cells that can differentiate into a variety of cell types, including osteoblasts

(bone cells), chondrocytes (cartilage cells), myocytes (muscle cells), and adipocytes (fat cells).

Relevance: MPCs are extensively studied for their potential in regenerative medicine and

tissue engineering.

Research Applications: Cell culture protocols for MPCs focus on their isolation from various

tissues (e.g., bone marrow, adipose tissue), expansion in vitro while maintaining their

multipotency, and directed differentiation into specific lineages using defined culture media

and growth factors.

2-Methacryloyloxyethyl Phosphorylcholine (MPC)
2-Methacryloyloxyethyl phosphorylcholine is a polymer used to create highly biocompatible and

bioinert surfaces. It mimics the outer surface of the cell membrane.

Relevance: In cell culture, surfaces coated with MPC polymers are used to prevent non-

specific protein adsorption and cell adhesion. This is particularly useful for the culture of

spheroids or suspension cells, where attachment to the culture vessel is undesirable.

Research Applications: Application notes for MPC-coated labware would detail the types of

cell culture systems (e.g., 3D culture, suspension culture) for which they are best suited and

provide protocols for seeding and maintaining cells on these non-adherent surfaces.

Specific Cell Lines: MPC5 and MPC-83
The search also identified specific cell lines designated with "MPC":
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MPC5: A conditionally immortalized mouse podocyte cell line used for studying podocyte

biology and kidney disease.

MPC-83: A cell line that requires a specific, ready-to-use complete medium for its culture.

Path Forward: Clarification Required
Without a clear identification of the "MPC" entity of interest, it is not feasible to generate the

detailed application notes and protocols as requested. The experimental design, quantitative

data, and underlying signaling pathways are entirely dependent on whether the subject is a

metabolic protein, a type of stem cell, a surface coating, or a specific cell line.

To proceed, we kindly request the user to clarify which of the above (or another) "MPC" is the

intended topic for the detailed application notes and protocols. Once the correct subject is

identified, a comprehensive and tailored response can be developed to meet the specified

requirements.

To cite this document: BenchChem. [Unraveling the Identity of MPC-3100 in Cellular
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609227#how-to-use-mpc-3100-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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